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Compound of Interest

Compound Name: N-Benzylformamide

Cat. No.: B155507

An In-depth Technical Guide on the Solubility of N-Benzylformamide

Introduction

N-Benzylformamide (CAS: 6343-54-0), a member of the formamides class, is an organic
compound with the chemical formula C8HINO.[1][2] Structurally, it is related to formamide and
belongs to the class of organic compounds known as benzene and substituted derivatives.[3]
[4] At room temperature, it can be a colorless liquid or a white to pale yellow powder.[1][5] N-
Benzylformamide serves as a valuable reagent in organic synthesis, notably in transition
metal-catalyzed reactions like the Suzuki and Heck couplings.[1] Its solubility is a critical
physicochemical property that dictates its application in synthesis, purification, formulation
design, and various analytical procedures, making a thorough understanding essential for
researchers in chemistry and drug development.

Physicochemical Properties

A summary of the key physicochemical properties of N-Benzylformamide is presented below.
This data is crucial for predicting its behavior in different solvent systems.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b155507?utm_src=pdf-interest
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://chembk.com/en/chem/N-Benzylformamide
https://pubchem.ncbi.nlm.nih.gov/compound/80654
https://foodb.ca/compounds/FDB031030
https://go.drugbank.com/drugs/DB02481
https://chembk.com/en/chem/N-Benzylformamide
https://www.thermofisher.com/order/catalog/product/B23722.06
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://chembk.com/en/chem/N-Benzylformamide
https://www.benchchem.com/product/b155507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C8HONO [1][6]
Molecular Weight 135.16 g/mol [21[7]
Melting Point 60-61 °C [1][6]
IUPAC Name N-benzylformamide [2][8]
logPoct/wat 0.933 (Crippen Calculated) [7]

Solubility Profile of N-Benzylformamide

The solubility of N-Benzylformamide has been described qualitatively in several common

solvents. Quantitative experimental data in publicly accessible literature is limited; however,

predicted and calculated values for water solubility are available.

Solubility (at

Solvent Standard Type Source
Temperature)

Water 3.97 g/L Predicted [3]
~2.53 g/L (from

Water Calculated [7]
loglOWS = -1.73)

Chloroform Slightly Soluble Qualitative [6]

DMSO Slightly Soluble Qualitative [6]

Methanol Slightly Soluble Qualitative [6]

Note: The calculated water solubility was derived from the Log10 of Water Solubility (in mol/L)

value of -1.73 and a molecular weight of 135.16 g/mol .[7]

Experimental Protocol for Solubility Determination

The thermodynamic solubility of N-Benzylformamide can be reliably determined using the

industry-standard saturation shake-flask method.[9][10] This protocol ensures that the solid
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solute and the solvent are in equilibrium.

Objective: To determine the equilibrium solubility of N-Benzylformamide in a specific solvent
at a controlled temperature.

Materials:

e N-Benzylformamide (solid, high purity)

e Solvent of interest (e.g., water, ethanol, etc.)

e Glass vials with screw caps

o Temperature-controlled orbital shaker or incubator

o Centrifuge and/or syringe filters (e.g., 0.22 um PTFE)

o Calibrated analytical balance

e Volumetric flasks and pipettes

e Analytical instrument (e.g., HPLC-UV, GC)

Procedure:

o Preparation: Add an excess amount of solid N-Benzylformamide to a pre-weighed glass
vial. The amount should be sufficient to ensure undissolved solid remains at equilibrium
(e.g., 5-10 mq).[9]

e Solvent Addition: Add a precise, known volume of the test solvent to the vial.[9]

o Equilibration: Securely cap the vial and place it in a temperature-controlled shaker (e.g., set
to 25 °C). Allow the mixture to shake for a sufficient period (typically 24-48 hours) to reach
equilibrium.

o Phase Separation: After equilibration, remove the vial and let it stand to allow the
undissolved solid to settle. To separate the saturated supernatant from the excess solid,
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either centrifuge the vial or carefully filter the supernatant using a syringe filter.[11] This step
must be performed reliably to avoid transferring solid particles.[10]

Dilution: Accurately dilute a known volume of the clear, saturated supernatant with the
appropriate solvent to bring its concentration within the linear range of the analytical
method's calibration curve.[9]

Quantification: Analyze the diluted sample using a validated analytical method, such as
HPLC-UV or Gas Chromatography (GC), to determine the concentration of N-
Benzylformamide.[11][12]

Calculation: Using the concentration obtained from the analysis and the dilution factor,
calculate the original concentration in the saturated supernatant. Report the final solubility in
standard units such as mg/mL or mol/L, specifying the solvent and temperature.[9]
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Preparation & Equilibration

1. Add excess
N-Benzylformamide to vial

2. Add precise
volume of solvent

3. Seal and shake at
constant temperature
(e.g., 24-48h)

Separation |& Analysis

4. Separate supernatant
(Centrifuge or Filter)

5. Accurately dilute
saturated supernatant

6. Analyze concentration
(e.g., HPLC, GC)

Resgult
\

7. Calculate solubility
(mg/mL or mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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